Cas no 1353986-82-9 (4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353986-82-9
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• CID: 2157096
• Update Time: 2025-06-28

4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester
• Benzyl 4-((2-aminoethyl)(isopropyl)amino)piperidine-1-carboxylate
• AM94857
• 4-[(2-aminoethyl)isopropylamino]piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H29N3O2/c1-15(2)21(13-10-19)17-8-11-20(12-9-17)18(22)23-14-16-6-4-3-5-7-16/h3-7,15,17H,8-14,19H2,1-2H3
• InChI Key： OEDCDHGRYYBOKC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC1)N(CCN)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 348
• Topological Polar Surface Area: 58.8

Additional information on 4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester: A Comprehensive Overview

The compound with CAS No. 1353986-82-9, commonly referred to as 4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a piperidine ring, an amino group, and a benzyl ester moiety. The piperidine core is a six-membered ring containing one nitrogen atom, while the benzyl ester group adds to the molecule's solubility and stability.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a bioisostere in medicinal chemistry, where it serves as a structural analog to other bioactive molecules. The presence of the amino group and isopropyl substituent contributes to its unique pharmacokinetic properties, making it a promising candidate for targeting specific biological pathways. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have revealed potential applications in treating central nervous system disorders.

The synthesis of 4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester involves a multi-step process that combines principles from both organic and stereochemistry. Key steps include the formation of the piperidine ring through cyclization reactions and the subsequent introduction of the amino and benzyl ester groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize yield and purity. These methods not only enhance the efficiency of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects on certain enzymes involved in neurodegenerative diseases. For example, studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have shown its ability to inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The benzyl ester group plays a crucial role in modulating the molecule's bioavailability, ensuring that it can cross biological membranes effectively while maintaining its therapeutic activity.

Moreover, computational modeling has been instrumental in understanding the molecular interactions of this compound. Using tools like molecular docking and quantum mechanics, researchers have mapped out how it binds to target proteins at the atomic level. These insights are invaluable for designing more effective drugs with fewer side effects. For instance, recent simulations have revealed that the isopropyl amino group contributes significantly to hydrogen bonding interactions with key residues in the active site of AChE.

Another area of interest is the compound's potential for use in cancer therapy. Preclinical studies have indicated that it may possess anti-proliferative properties against certain cancer cell lines. The amino group is hypothesized to play a role in modulating cellular signaling pathways involved in tumor growth and metastasis. While further research is needed to validate these findings, they underscore the versatility of this compound in addressing diverse therapeutic targets.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor for its commercial viability. Current efforts are focused on developing cost-effective production methods that can meet the demands of large-scale manufacturing. This includes exploring alternative solvents, catalysts, and reaction conditions that can enhance both yield and product quality while reducing environmental impact.

In conclusion, 4-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester represents a significant advancement in organic chemistry with promising applications in drug development. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern pharmacology.